1,3-Dimethyl-2,4-dinitrobenzene
Overview
Description
1,3-Dimethyl-2,4-dinitrobenzene is an organic compound with the molecular formula C8H8N2O4 . It has a molecular weight of 196.160 and a density of 1.3±0.1 g/cm3 .
Molecular Structure Analysis
The molecular structure of 1,3-Dimethyl-2,4-dinitrobenzene consists of a benzene ring with two nitro groups (-NO2) and two methyl groups (-CH3) attached to it . The exact mass of the molecule is 196.048401 .Chemical Reactions Analysis
The electroreduction of 1,3-Dimethyl-2,4-dinitrobenzene in DMF has been studied . The process selectivity is provided by reactions of radical anions’ intermediate products . The key reactions here are protonation of radical anions of nitrosonitrobenzenes and N-O bond cleavage in radical anions of N-(nitrophenyl)-hydroxylamines .Physical And Chemical Properties Analysis
1,3-Dimethyl-2,4-dinitrobenzene has a boiling point of 301.6±37.0 °C at 760 mmHg and a flash point of 141.2±19.3 °C . The compound is solid in form .Scientific Research Applications
Chromogenic Receptors for F− Anions
1,3-Dinitrobenzene containing Indole-based Schiff bases have been developed as potential receptors for F− anions . Detailed UV-visible and 1H NMR studies revealed that the interactions of these receptors with F− anions were driven by H-bonding followed by anion-induced deprotonation . This interaction produced distinct colorimetric changes in solution, which were visible to the naked eye .
Synthesis of 2′,6′-Dinitrobiphenyl-4-ol and 1-Nitrodibenzofuran
1,3-Dinitrobenzene can be used as a reactant to synthesize 2′,6′-dinitrobiphenyl-4-ol and 1-nitrodibenzofuran via copper-catalyzed regioselective cross-coupling reaction with 4-iodophenol and 2-iodophenol respectively .
Synthesis of 1H-Indazole Derivatives
1,3-Dinitrobenzene can also be used to synthesize 1H-indazole derivatives by reacting with various N-tosylhydrazones in the presence of a base catalyst .
Thermochemistry Research
The thermochemical properties of 1,3-Dimethyl-2,4-dinitrobenzene have been studied extensively . This includes data on gas phase thermochemistry and phase change data, which are important for understanding the compound’s behavior under different conditions .
Crystal Structure Analysis
The crystal structure of 1,3-Dimethyl-2,4-dinitrobenzene has been analyzed using single-crystal X-ray diffraction . This provides valuable information about the compound’s molecular geometry and intermolecular interactions .
Mechanism of Action
Target of Action
1,3-Dimethyl-2,4-dinitrobenzene, a derivative of nitrobenzene, primarily targets aromatic compounds in its reactions . The nitro group in the compound, which is a hybrid of two equivalent resonance structures, has a full positive charge on nitrogen and a half-negative charge on each oxygen .
Mode of Action
The compound undergoes nucleophilic aromatic substitution reactions . In these reactions, one of the substituents in an aromatic ring is replaced by a nucleophile . The reaction involves the formation of a Meisenheimer complex, a negatively charged intermediate formed by the attack of a nucleophile upon one of the aromatic-ring carbons .
Biochemical Pathways
The compound’s interaction with its targets leads to changes in the biochemical pathways of the aromatic compounds it interacts with . The nucleophilic aromatic substitution reaction alters the structure of the aromatic compound, affecting its downstream reactions and functions .
Pharmacokinetics
The polar character of the nitro group results in lower volatility of nitro compounds than ketones of about the same molecular weight . Surprisingly, the water solubility is low . These properties could impact the compound’s Absorption, Distribution, Metabolism, and Excretion (ADME) properties and their impact on bioavailability.
Result of Action
The result of the compound’s action is the substitution of a substituent in an aromatic ring with a nucleophile . This changes the structure of the aromatic compound, potentially altering its properties and functions .
properties
| { "Design of the Synthesis Pathway": "The synthesis of 1,3-Dimethyl-2,4-dinitrobenzene can be achieved through a nitration reaction of 1,3-dimethylbenzene with a mixture of nitric acid and sulfuric acid.", "Starting Materials": [ "1,3-dimethylbenzene", "Nitric acid", "Sulfuric acid" ], "Reaction": [ "1. Add 1,3-dimethylbenzene to a reaction flask.", "2. Slowly add a mixture of nitric acid and sulfuric acid while stirring the reaction mixture.", "3. Keep the reaction mixture at a temperature of around 50-60°C for several hours.", "4. After the reaction is complete, pour the mixture into a large volume of water to extract the product.", "5. Collect the solid product by filtration and wash it with water to remove any impurities.", "6. Dry the product under vacuum to obtain 1,3-Dimethyl-2,4-dinitrobenzene as a yellow crystalline solid." ] } | |
CAS RN |
161-02-4 |
Molecular Formula |
C14H19NO8 |
Molecular Weight |
0 |
Origin of Product |
United States |
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